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Compound of Interest

Compound Name: 3,8-Dinitro-6-phenylphenanthridine

Cat. No.: B017715

Essential Safety and Handling Guide for 3,8-Dinitro-
6-phenylphenanthridine

This guide provides crucial safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling 3,8-Dinitro-6-phenylphenanthridine
in a laboratory setting. Given the absence of a specific Safety Data Sheet (SDS) for this
compound, this information is based on the general hazards associated with dinitro-aromatic
compounds.

Emergency Contact Information:
» Spill or Exposure: Follow your institution's emergency procedures.
e Poison Information Center: 1-800-222-1222[1]

« CHEMTREC: (800) 424-9300[1]

Physical and Chemical Properties

A summary of the known physical and chemical properties of 3,8-Dinitro-6-
phenylphenanthridine is provided below.
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Property Value Reference
CAS Number 82921-86-6 [21[3][41[5]
Molecular Formula C19H11N304 [21[31[4]
Molecular Weight 345.31 g/mol [31[41[5]
Appearance Yellow Solid [5]

Melting Point 272-274°C [2]

Boiling Point 573.3°C at 760 mmHg [2]
Solubility Soluble in DMSO [2]

Store at room temperature or
Storage _ , [31[5]
2-8°C in a refrigerator.

Hazard Identification and Personal Protective Equipment
(PPE)

Aromatic nitro compounds are potentially hazardous and should be handled with care. The
primary hazards include toxicity, skin and eye irritation, and potential for explosive
decomposition, especially with multiple nitro groups.[6] The following PPE is mandatory when
handling 3,8-Dinitro-6-phenylphenanthridine.
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PPE Category

Required Equipment

Specifications and Best
Practices

Eye Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield is
required when there is a risk of

splashing or explosion.

Must meet ANSI Z.87.1
standards.[7] Contact lenses

should not be worn.[6]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber or nitrile).

For extended contact, butyl
rubber gloves are
recommended.[8] For brief
contact, nitrile gloves may be
sufficient.[6] Always inspect
gloves before use and dispose
of them properly after handling

the compound.[9]

Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes.

A chemical-resistant apron or
coveralls should be considered
for procedures with a higher

risk of splashing.[8]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

If a fume hood is not available
or in case of a large spill, an
air-purifying respirator with
organic vapor cartridges is

necessary.[8]

Operational Plan: Handling and Storage

Handling:

» Always handle 3,8-Dinitro-6-phenylphenanthridine within a certified chemical fume hood to

minimize inhalation exposure.[8]

» Avoid the formation of dust and aerosols.[9]

» Do not eat, drink, or smoke in the handling area.[1]
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e Wash hands thoroughly with soap and water after handling.[6]
Storage:

e Store in a cool, dry, and well-ventilated area.[10]

o Keep containers tightly closed when not in use.[6][10]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong reducing agents.[11]

Disposal Plan

All waste containing 3,8-Dinitro-6-phenylphenanthridine must be treated as hazardous
waste.

o Solid Waste: Collect solid waste in a suitable, labeled container for disposal.[6]

o Contaminated Materials: Dispose of contaminated gloves, lab coats, and other materials in
accordance with institutional and local regulations for hazardous waste.[9]

e Environmental Precautions: Do not allow the chemical to enter drains or waterways.[9][11]

Experimental Protocols: Spill and Exposure
Management

Minor Spill (in a fume hood):
e Restrict access to the area.

e Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising
dust.

o Collect the material using non-sparking tools and place it in a sealed, labeled container for
hazardous waste disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.
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 All materials used for cleanup should be disposed of as hazardous waste.
Major Spill (outside a fume hood):

o Evacuate the area immediately.

 Alert your institution's emergency response team.

e Do not attempt to clean up the spill without appropriate training and equipment.
Personnel Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Visual Guides

The following diagrams illustrate the essential workflows for safely handling 3,8-Dinitro-6-
phenylphenanthridine.
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Safe Handling Workflow for 3,8-Dinitro-6-phenylphenanthridine
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Caption: Step-by-step workflow for the safe handling of 3,8-Dinitro-6-phenylphenanthridine.
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Personal Protective Equipment (PPE) for Handling 3,8-Dinitro-6-phenylphenanthridine
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Caption: Essential PPE for researchers handling 3,8-Dinitro-6-phenylphenanthridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 3,8-Dinitro-
6-phenylphenanthridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017715#personal-protective-equipment-for-handling-
3-8-dinitro-6-phenylphenanthridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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